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Compound of Interest

Compound Name: Pyr10

Cat. No.: B610348

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of Pyrl0, a potent
and selective inhibitor of the Transient Receptor Potential Canonical 3 (TRPC3) channel, for
use in cell culture applications. Adherence to these protocols is crucial for ensuring
experimental reproducibility and obtaining reliable data.

Introduction to Pyrl0

Pyr10 is a pyrazole-containing compound that selectively inhibits TRPC3 channels, which are
non-selective cation channels involved in calcium signaling pathways.[1][2][3] It demonstrates
significantly greater potency for TRPC3-mediated receptor-operated calcium entry (ROCE)
compared to store-operated calcium entry (SOCE) mediated by STIM1/Orail channels.[4][5]
This selectivity makes Pyr10 a valuable tool for dissecting the physiological roles of TRPC3 in
various cellular processes, including proliferation and fibrosis.[4][6]

Chemical Properties:

Property Value

Molecular Formula Ci1sH13FsN302S
Molecular Weight 449.37 g/mol [1][4]
CAS Number 1315323-00-2[1][4]
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Solubility of Pyrl0

Pyr10 is practically insoluble in water but exhibits good solubility in organic solvents.[7] The
choice of solvent is critical for preparing stock solutions that can be further diluted in cell culture
media.

Solubility Data:

Solvent Maximum Concentration
DMSO 90 - 100 mg/mL[2][8][9]
Ethanol 44.94 mg/mL (100 mM)[4]

For most in vitro cell culture experiments, Dimethyl Sulfoxide (DMSO) is the recommended
solvent for preparing high-concentration stock solutions of Pyr10.

Experimental Protocols
Preparation of a 10 mM Pyrl10 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Pyr10 in DMSO, a
common starting concentration for subsequent dilutions in cell culture experiments.

Materials:

e Pyrl10 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

e Vortex mixer

o Optional: Water bath or sonicator

Procedure:
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o Calculate the required mass of Pyr10:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L * 0.001 L * 449.37 g/mol * 1000 mg/g = 4.49 mg
» Weighing Pyr10:

o Carefully weigh out 4.49 mg of Pyr10 powder and place it into a sterile microcentrifuge
tube.

e Adding DMSO:

o Add 1 mL of sterile DMSO to the tube containing the Pyr10 powder.
 Dissolution:

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief
sonication can be applied.[6][8][10] Visually inspect the solution to ensure there are no
visible particles.

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[7][11]

o Store the aliquots at -20°C for up to 3-6 months or at -80°C for longer-term storage.[2][9]
[11] Stock solutions in DMSO are generally stable for at least one month at -20°C.[11]

Note on Final DMSO Concentration: When preparing working solutions for cell culture, ensure
that the final concentration of DMSO in the culture medium is non-toxic to the cells, typically
below 0.1% to 0.5%.

Preparation of Working Solutions in Cell Culture Medium
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Procedure:

Thaw a single aliquot of the 10 mM Pyr10 stock solution at room temperature.

o Perform serial dilutions of the stock solution in your complete cell culture medium to achieve
the desired final concentration for your experiment. For example, to prepare a 10 uM working
solution, you would perform a 1:1000 dilution of the 10 mM stock solution.

» Mix the working solution thoroughly by gentle pipetting before adding it to your cell cultures.

e |tis recommended to prepare working solutions fresh for each experiment.[1][8]

Signaling Pathway and Experimental Workflow

Pyr10 acts by inhibiting the TRPC3 channel, thereby blocking the influx of Ca?* into the cell
that is initiated by certain G-protein coupled receptors (GPCRs) and receptor tyrosine kinases
(RTKSs). This inhibition can impact downstream signaling pathways that are dependent on
calcium, such as the activation of Nuclear Factor of Activated T-cells (NFAT).
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Caption: Mechanism of Pyr10 action on the TRPC3 signaling pathway.

The following workflow outlines a typical experiment to assess the effect of Pyr10 on a cellular
response.
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Caption: A generalized experimental workflow for studying the effects of Pyr10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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